Cas no 1005764-23-7 (3-Chloro-5-fluorobenzotrifluoride)

3-Chloro-5-fluorobenzotrifluoride structure
1005764-23-7 structure
Product Name:3-Chloro-5-fluorobenzotrifluoride
CAS No:1005764-23-7
MF:C7H3ClF4
MW:198.545335054398
CID:97646
PubChem ID:19612353
Update Time:2025-04-18

3-Chloro-5-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-3-fluoro-5-(trifluoromethyl)benzene
    • 3-Chloro-5-fluorobenzotrifluoride
    • Benzene,1-chloro-3-fluoro-5-(trifluoromethyl)-
    • FS-5303
    • KLZMNQRDDPSCLS-UHFFFAOYSA-N
    • AKOS005255759
    • CS-0325530
    • MFCD11226526
    • DTXSID40599084
    • Benzene, 1-chloro-3-fluoro-5-(trifluoromethyl)-
    • SCHEMBL7934061
    • FT-0646832
    • 1005764-23-7
    • MDL: MFCD11226526
    • Inchi: 1S/C7H3ClF4/c8-5-1-4(7(10,11)12)2-6(9)3-5/h1-3H
    • InChI Key: KLZMNQRDDPSCLS-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(C(F)(F)F)=C1)F

Computed Properties

  • Exact Mass: 197.986
  • Monoisotopic Mass: 197.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.427
  • Boiling Point: 128.8 °C at 760 mmHg
  • Flash Point: 37.6 °C
  • LogP: 3.49790

3-Chloro-5-fluorobenzotrifluoride Pricemore >>

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